Cas no 17175-15-4 (4-Cyanophenyl phenyl carbonate)

4-Cyanophenyl phenyl carbonate structure
17175-15-4 structure
Product Name:4-Cyanophenyl phenyl carbonate
CAS No:17175-15-4
MF:C14H9NO3
MW:239.226163625717
CID:2658750
Update Time:2023-08-06

4-Cyanophenyl phenyl carbonate Chemical and Physical Properties

Names and Identifiers

    • Carbonic acid O-phenyl O-(4-cyanophenyl) ester
    • p-cyanophenyl phenyl carbonate
    • Carbonic acid (4-cyanophenyl)phenyl ester
    • 4-Cyanophenyl phenyl carbonate
    • 4-Cyanophenyl phenyl carbonate #
    • NDAZHUOVVOFBHT-UHFFFAOYSA-N
    • Carbonic acid, phenyl ester, ester with p-hydroxybenzonitrile
    • Inchi: 1S/C14H9NO3/c15-10-11-6-8-13(9-7-11)18-14(16)17-12-4-2-1-3-5-12/h1-9H
    • InChI Key: NDAZHUOVVOFBHT-UHFFFAOYSA-N
    • SMILES: O(C(=O)OC1C=CC=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 319
  • XLogP3: 3
  • Topological Polar Surface Area: 59.3
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